Cas no 29111-46-4 (2-anilinoacetohydrazide)

2-Anilinoacetohydrazide is a hydrazide derivative characterized by its aniline-substituted acetohydrazide structure. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds such as oxadiazoles, triazoles, and hydrazones. Its reactive hydrazide and anilino functional groups enable selective modifications, making it valuable for pharmaceutical and agrochemical research. The compound exhibits good solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its stability under standard conditions and well-defined reactivity profile contribute to its reliability in multi-step synthetic routes. Researchers often employ 2-anilinoacetohydrazide for developing biologically active molecules due to its potential as a pharmacophore scaffold.

2-anilinoacetohydrazide structure

Product Name:2-anilinoacetohydrazide

CAS No:29111-46-4

MF:C₈H₁₁N₃O

MW:165.192441225052

MDL:MFCD02255625

CID:278722

PubChem ID:317734

Update Time:2025-06-07

2-anilinoacetohydrazide Chemical and Physical Properties

Names and Identifiers

- Glycine, N-phenyl-,hydrazide
- 2-anilinoacetohydrazide
- PHENYLAMINO-ACETIC ACID HYDRAZIDE
- (???methyl)phenylamine
- 2-(phenylamino)acetohydrazide
- 2-(phenylamino)acetohydrazide (non-preferred name)
- AC1L7WM8
- AC1Q54YS
- N-anilinoacetylhydrazide
- N-phenylaminoacetyl hydrazide
- N-phenyl-glycine hydrazide
- NSC251053
- phenylaminoacetohydrazide
- phenylaminoethanehydrazide
- SBB019864
- SureCN2318554
- (S)-(-)-2-HYDROXY-3,3-DIMETHYLBUTYRICACID
- 4YU5SKQ5EM
- N-Phenylglycine hydrazide
- N-PHENYLGLYCINE, HYDRAZIDE
- BB 0221457
- Oprea1_362294
- 29111-46-4
- HMS1782D06
- 2-Anilinoacetohydrazide (non-preferred name)
- N-PHENYLGLYCYLHYDRAZIDE
- DTXSID40312194
- EN300-03767
- Z56886393
- AKOS000116167
- NSC-251053
- Oprea1_007675
- VS-07360
- SCHEMBL2318554
- MFCD02255625
- E87935
- BBL023232
- STK001597
- MDL： MFCD02255625
- Inchi： 1S/C8H11N3O/c9-11-8(12)6-10-7-4-2-1-3-5-7/h1-5,10H,6,9H2,(H,11,12)
- InChI Key： WKELCSMVLKMMAH-UHFFFAOYSA-N
- SMILES： O=C(CNC1C=CC=CC=1)NN

Computed Properties

Exact Mass: 165.09
Monoisotopic Mass: 165.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.223
Boiling Point: 436.6°Cat760mmHg
Flash Point: 217.8°C
Refractive Index: 1.623

2-anilinoacetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB384642-250 mg	2-(Phenylamino)acetohydrazide (non-preferred name)	29111-46-4	250MG	€154.30	2022-03-24
abcr	AB384642-1 g	2-(Phenylamino)acetohydrazide (non-preferred name)	29111-46-4	1g	€176.40	2022-03-24
abcr	AB384642-5 g	2-(Phenylamino)acetohydrazide (non-preferred name)	29111-46-4	5g	€398.20	2022-03-24
abcr	AB384642-10 g	2-(Phenylamino)acetohydrazide (non-preferred name)	29111-46-4	10g	€642.20	2022-03-24
abcr	AB384642-25 g	2-(Phenylamino)acetohydrazide (non-preferred name)	29111-46-4	25g	€1,108.00	2022-03-24
TRC	B411770-50mg	2-anilinoacetohydrazide	29111-46-4	50mg	$ 50.00	2022-06-07
TRC	B411770-100mg	2-anilinoacetohydrazide	29111-46-4	100mg	$ 70.00	2022-06-07
TRC	B411770-500mg	2-anilinoacetohydrazide	29111-46-4	500mg	$ 295.00	2022-06-07
abcr	AB384642-250mg	2-(Phenylamino)acetohydrazide (non-preferred name); .	29111-46-4	250mg	€166.00	2025-02-27
abcr	AB384642-1g	2-(Phenylamino)acetohydrazide (non-preferred name); .	29111-46-4	1g	€265.00	2025-02-27